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Compound of Interest

Compound Name:
10H-Phenoxazine-10-propanoic

acid

Cat. No.: B3116789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,

synthesis, biological activities, and applications of 10H-Phenoxazine-10-propanoic acid. The

information is curated for professionals in research and drug development, with a focus on

quantitative data, experimental context, and logical relationships.

Core Chemical and Physical Properties
10H-Phenoxazine-10-propanoic acid is a heterocyclic compound built upon a phenoxazine

core.[1] This tricyclic structure, composed of two benzene rings fused to an oxazine ring, is a

key scaffold in medicinal chemistry and materials science.[1] The addition of a propanoic acid

moiety at the 10-position introduces a versatile functional group for further chemical

modification.

The key identifying and physicochemical properties of the compound are summarized in the

table below.
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Property Value Reference

IUPAC Name
3-phenoxazin-10-ylpropanoic

acid
[1]

CAS Number 21977-42-4 [1][2]

Molecular Formula C₁₅H₁₃NO₃ [1][2]

Molecular Weight 255.27 g/mol [1][2]

Canonical SMILES
C1=CC=C2C(=C1)N(C3=CC=

CC=C3O2)CCC(=O)O
[1][2]

InChI Key
AWOWBVDJKXFKFV-

UHFFFAOYSA-N
[1]

Exact Mass 255.08954328 [2]

XLogP3 2.7 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
4 [2]

Rotatable Bond Count 3 [2]

Polar Surface Area (PSA) 49.77 Å² [2]

Complexity 311 [2]

Note: Experimental data for properties such as melting point, boiling point, and pKa are not

readily available in the reviewed literature. A structurally similar compound, 3-(10H-

phenothiazin-10-yl)propanoic acid, has a reported melting point of 161-164 °C.[3]

Synthesis and Purification
The synthesis of 10H-Phenoxazine-10-propanoic acid can be approached through a multi-

step process that involves creating the core heterocycle followed by its functionalization.[1]

A general synthesis workflow is outlined below:
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Step 1: Core Formation Step 2: Functionalization Step 3: Purification

o-Aminophenol +
Catechol Precursors Phenoxazine Core

Thermal
Condensation Introduction of

Propanoic Acid Group

Alkylation or
Acylation Crude Product

Purified
10H-Phenoxazine-
10-propanoic acid

Recrystallization or
Chromatography

Mechanism of Action

Nuclear Receptors

Therapeutic Outcomes

Phenoxazine-propanoic
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PPARα PPARγ
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(DNA Response Element)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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